Cas no 2138086-65-2 (2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile)

• Product Name: 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile
• CAS No: 2138086-65-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6520753
• PubChem ID: 165962278
• Update Time: 2025-10-17

2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2138086-65-2
• EN300-1156784
• 2-(2-tert-butyl-5-oxocyclohexyl)acetonitrile
• 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile

• Inchi： 1S/C12H19NO/c1-12(2,3)11-5-4-10(14)8-9(11)6-7-13/h9,11H,4-6,8H2,1-3H3
• InChI Key： BBECFVZNYIWLSA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CC#N)C1)C(C)(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile

Recent Advances in the Study of 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile (CAS: 2138086-65-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile (CAS: 2138086-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile, which serves as a key intermediate in the preparation of various biologically active molecules. Its cyclohexyl backbone and nitrile functionality make it a valuable scaffold for the development of novel inhibitors targeting enzymes such as kinases and proteases. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, to optimize the production of this compound with high yield and enantiomeric purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile exhibit promising inhibitory effects against several disease-relevant targets. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Additionally, molecular docking studies have provided insights into the binding interactions of these derivatives with their target proteins, facilitating the rational design of more effective drug candidates.

Further investigations into the pharmacokinetic properties of 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile and its derivatives have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability remain to be addressed. Researchers are currently exploring structural modifications to enhance the compound's bioavailability and reduce potential toxicity. These efforts are supported by advanced analytical techniques such as LC-MS and NMR spectroscopy, which enable precise characterization of the compound and its metabolites.

The potential therapeutic applications of 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile extend beyond inflammation, with emerging evidence suggesting its utility in oncology and neurodegenerative diseases. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters identified derivatives of this compound as potent modulators of protein-protein interactions involved in cancer cell proliferation. These findings underscore the compound's versatility and highlight its potential as a starting point for the development of multi-targeted therapies.

In conclusion, 2-(2-Tert-butyl-5-oxocyclohexyl)acetonitrile (CAS: 2138086-65-2) represents a promising scaffold in chemical biology and drug discovery. Ongoing research efforts are focused on optimizing its synthetic accessibility, biological activity, and pharmacokinetic properties to unlock its full therapeutic potential. Future studies will likely explore its applications in combination therapies and personalized medicine, further expanding its impact on the pharmaceutical industry.